Cas no 2308477-79-2 ((2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid
• CAS No: 2308477-79-2
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• CID: 6535755
• PubChem ID: 165485273
• Update Time: 2025-10-29

(2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid
• EN300-1299124
• 2308477-79-2

• Inchi： 1S/C9H18N2O2/c1-11-5-3-2-4-7(11)6-8(10)9(12)13/h7-8H,2-6,10H2,1H3,(H,12,13)/t7?,8-/m1/s1
• InChI Key： IVRMQRGYRPDZRY-BRFYHDHCSA-N
• SMILES： OC([C@@H](CC1CCCCN1C)N)=O

Computed Properties

• Exact Mass: 186.136827821g/mol
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 66.6Ų

Additional information on (2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid

Comprehensive Overview of (2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid (CAS No. 2308477-79-2)

The compound (2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid, identified by its CAS No. 2308477-79-2, is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperidine ring and a propanoic acid backbone, makes it a valuable building block for drug discovery and development. Researchers are particularly interested in its potential applications in neurological disorders and metabolic pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for chiral compounds like (2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid has surged due to their role in enantioselective synthesis. This compound’s stereochemical purity is critical for its biological activity, a topic frequently searched by chemists and pharmacologists. Its methylpiperidinyl moiety is also a subject of interest in drug design, as it mimics natural alkaloids, which are often explored for their therapeutic potential.

The synthesis and characterization of CAS No. 2308477-79-2 involve advanced techniques such as NMR spectroscopy and HPLC chiral separation, which are commonly discussed in academic forums and industry publications. Users searching for "amino acid derivatives in drug development" or "piperidine-based pharmaceuticals" will find this compound highly relevant. Its applications extend to peptide mimetics and enzyme inhibitors, areas that are currently trending in biomedical research.

Another hot topic linked to this compound is its potential role in neurotransmitter modulation. The amino acid component of (2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid suggests possible interactions with GABA receptors or dopamine pathways, making it a candidate for studies on cognitive health and mood disorders. These keywords are frequently queried in scientific databases, reflecting the compound’s relevance to cutting-edge research.

From a commercial perspective, CAS No. 2308477-79-2 is often listed in catalogs of specialty chemicals, catering to the growing market for custom synthesis and pharmaceutical intermediates. Suppliers and researchers alike emphasize its high purity and stereospecificity, which are critical for reproducibility in preclinical studies. This aligns with the broader industry shift toward green chemistry and sustainable synthesis methods, another trending search term.

In summary, (2R)-2-amino-3-(1-methylpiperidin-2-yl)propanoic acid (CAS No. 2308477-79-2) represents a versatile and scientifically significant compound. Its structural features and potential applications in drug discovery, neurology, and biocatalysis make it a focal point for ongoing research. By addressing frequently searched topics like chiral synthesis and neuroactive compounds, this overview ensures both readability and SEO optimization for a professional audience.